Cas no 2728334-02-7 (2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 2728334-02-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6094004
• PubChem ID: 165588604
• Update Time: 2025-10-29

2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2728334-02-7
• 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
• EN300-36601063

• Inchi： 1S/C9H13N3O2/c10-4-6-5-12-3-1-2-7(9(13)14)8(12)11-6/h5,7H,1-4,10H2,(H,13,14)
• InChI Key： XBGQZKMOKMONHL-UHFFFAOYSA-N
• SMILES： OC(C1C2=NC(CN)=CN2CCC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

Recent Advances in the Study of 2-(Aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic Acid (CAS: 2728334-02-7)

The compound 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 2728334-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel small-molecule inhibitors. Its imidazopyridine core, coupled with the aminomethyl and carboxylic acid functional groups, provides multiple sites for chemical modification, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have successfully synthesized derivatives of this compound, exploring their interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs).

One of the most promising applications of 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid lies in its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest that derivatives of this compound could be developed into novel therapeutics for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent pharmacological evaluations have revealed the compound's potential in central nervous system (CNS) disorders. Preliminary data indicate that certain derivatives exhibit good blood-brain barrier permeability and show affinity for neurotransmitter receptors, making them candidates for the treatment of neurological conditions like Alzheimer's disease and Parkinson's disease. However, further optimization of the pharmacokinetic properties is required to enhance their therapeutic potential.

The synthesis of 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid has also seen significant advancements. Recent publications describe improved synthetic routes that offer higher yields and better purity profiles. These methodological improvements are crucial for scaling up production and facilitating further biological testing. Notably, the use of green chemistry principles in some of these synthetic approaches aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In conclusion, 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to explore its applications across various disease areas, while simultaneously addressing challenges related to drug-like properties and target selectivity. The compound's versatility and the recent advancements in its study underscore its importance in the development of next-generation therapeutics.